Cas no 128266-84-2 (1H-Pyrrolo[2,3-d]pyrimidine, 2,4-dimethyl- (9CI))

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine, 2,4-dimethyl- (9CI)
• CAS No: 128266-84-2
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 855871
• PubChem ID: 10351838
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-d]pyrimidine, 2,4-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine, 2,4-dimethyl- (9CI)

• Inchi： 1S/C8H9N3/c1-5-7-3-4-9-8(7)11-6(2)10-5/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： GYEONJBVURSPLI-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C)N=C(C)N=C12

Computed Properties

• Exact Mass: 146.07194
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines